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Compound of Interest

Compound Name: ER-Tracker Blue-White DPX

Cat. No.: B1260183 Get Quote

For laboratory professionals engaged in cellular analysis, the safe handling and disposal of

chemical reagents is paramount. This document provides essential procedural guidance for the

proper disposal of ER-Tracker Blue-White DPX, a fluorescent probe used for imaging the

endoplasmic reticulum in live cells. By adhering to these protocols, researchers can ensure a

safe laboratory environment while complying with standard regulations.

Chemical and Safety Data Overview
ER-Tracker Blue-White DPX is not classified as a hazardous substance or mixture according

to the provided Safety Data Sheet (SDS)[1]. However, it is supplied as a 1 mM stock solution in

dimethyl sulfoxide (DMSO), a solvent that requires careful handling and disposal. All disposal

procedures should be in compliance with local regulations[2].
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Property Value Source

Product Name ER-Tracker Blue-White DPX [1]

CAS Number 287715-95-1 [1]

Molecular Formula C26H21F5N4O4S [1][3]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Solvent Dimethyl sulfoxide (DMSO) [2]

Concentration 1 mM [2]

Storage
-5°C to -30°C, protected from

light
[4][5]

Experimental Protocol: Disposal Procedure
The primary consideration for the disposal of ER-Tracker Blue-White DPX is the DMSO

solvent. While the dye itself is not hazardous, DMSO is an organic solvent and should be

disposed of as chemical waste.

Personnel Safety Precautions:

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves (butyl rubber gloves are recommended for handling DMSO)

[3].

Handle the solution in a well-ventilated area or under a chemical fume hood.

Step-by-Step Disposal:

Collection of Waste:

Collect all waste solutions containing ER-Tracker Blue-White DPX, including unused

stock solutions and working solutions, in a designated and clearly labeled waste container.
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The container should be compatible with organic solvents. A high-density polyethylene

(HDPE) or glass container is recommended.

Label the waste container as "DMSO Waste" or "Organic Solvent Waste" and list the

components, including "ER-Tracker Blue-White DPX (non-hazardous)" and "Dimethyl

Sulfoxide".

Segregation of Waste:

Do not mix this waste with other waste streams, particularly aqueous or halogenated

waste, unless permitted by your institution's hazardous waste management plan.

Storage of Waste:

Store the sealed waste container in a designated secondary containment area, away from

sources of ignition, until it is collected by your institution's Environmental Health and

Safety (EHS) department.

Disposal of Contaminated Labware:

Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with

the ER-Tracker Blue-White DPX solution should be collected in a separate, sealed bag or

container labeled "DMSO Contaminated Solid Waste".

Consult your institutional guidelines for the proper disposal of solvent-contaminated solid

waste.

Consult Local Regulations:

Always consult your institution's EHS department or refer to your laboratory's Chemical

Hygiene Plan for specific instructions on chemical waste disposal. Some institutions may

have specific procedures for dilute, non-hazardous solutions in DMSO.

Important Note: Do not dispose of ER-Tracker Blue-White DPX solution down the drain. While

the dye is not classified as hazardous, the DMSO solvent is generally not suitable for sewer

disposal and should be managed as chemical waste[3][6][7].
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Caption: Workflow for the safe disposal of ER-Tracker Blue-White DPX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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